Cas no 104142-03-2 (2-Methyl-4-(phenylmethoxy)-2H-1,2-benzothiazine-3-carboxylic Acid 1,1-Dioxide)

• Product Name: 2-Methyl-4-(phenylmethoxy)-2H-1,2-benzothiazine-3-carboxylic Acid 1,1-Dioxide
• CAS No: 104142-03-2
• MF: C₁₇H₁₅NO₅S
• MW: 345.369703531265
• CID: 1140940
• Update Time: 2024-07-26

2-Methyl-4-(phenylmethoxy)-2H-1,2-benzothiazine-3-carboxylic Acid 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2-Benzothiazine-3-carboxylic acid, 2-methyl-4-(phenylmethoxy)-,1,1-dioxide
• 2-Methyl-4-(phenylmethoxy)-2H-1,2-benzothiazine-3-carboxylic Acid 1,1-Dioxide
• 2H-1,2-Benzothiazine-3-carboxylic acid, 2-methyl-4-(phenylmethoxy)-, 1,1-dioxide

• Inchi： 1S/C17H15NO5S/c1-18-15(17(19)20)16(23-11-12-7-3-2-4-8-12)13-9-5-6-10-14(13)24(18,21)22/h2-10H,11H2,1H3,(H,19,20)
• InChI Key： OBAJYMWEOZSVQN-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2C(OCC2=CC=CC=C2)=C(C(O)=O)N1C

Computed Properties

• Exact Mass: 345.06715

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Melting Point: 145 °C (decomp)
• Boiling Point: 554.3±60.0 °C(Predicted)
• PSA: 83.91
• pka: 3.50±0.20(Predicted)

2-Methyl-4-(phenylmethoxy)-2H-1,2-benzothiazine-3-carboxylic Acid 1,1-Dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)